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The silver-copper (Ag-Cu) system is a classic example of a binary eutectic alloy, pivotal in
various applications ranging from electronics and brazing alloys to jewelry.[1] An understanding
of its phase diagram is crucial for controlling the microstructure and, consequently, the
mechanical, electrical, and thermal properties of Ag-Cu alloys. This guide provides a detailed
interpretation of the Ag-Cu phase diagram, methodologies for its experimental determination,
and a summary of its key quantitative features.

Interpreting the Ag-Cu Phase Diagram

The Ag-Cu phase diagram is a temperature-composition map that illustrates the stable phases
of the alloy at thermodynamic equilibrium. The system is characterized by a simple eutectic
reaction, where a single liquid phase transforms into two distinct solid phases upon cooling.

The key features of the diagram are:

e Liquid (L) Phase: At high temperatures, silver and copper are completely miscible, forming a
single liquid solution.
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e a-Phase (Alpha): This is a silver-rich solid solution with copper as the solute, possessing a
face-centered cubic (FCC) crystal structure.

e [(-Phase (Beta): This is a copper-rich solid solution with silver as the solute, which also has
an FCC crystal structure.

e Liquidus Line: The line separating the fully liquid (L) phase from the two-phase regions (L + a
or L + 3). Above this line, the alloy is entirely liquid.

e Solidus Line: The line below which the alloy is completely solid. It separates the solid-phase
regions (a or B) from the two-phase solid/liquid regions.

e Eutectic Point: The specific composition and temperature at which the liquid phase
transforms isothermally and reversibly into a mixture of two solid phases (a and (3). This is an
invariant point on the diagram.[2] The eutectic reaction is represented as: L < o + 3.

e Solvus Line: This line defines the limit of solid solubility. It shows the maximum concentration
of the solute element that can dissolve in the solid solvent phase as a function of
temperature.

Quantitative Data Summary

The critical quantitative data for the Ag-Cu system are summarized in the table below. These
values are essential for heat treatment and alloy design.
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Temperature Composition Composition

Parameter Reference

(°C) (wt. % Cu) (wt. % Ag)
Melting Point of

960.5 0 100 [3]
Ag
Melting Point of

1084 100 0 [4]
Cu
Eutectic Point 779.1 28.1-284 719-71.6 [3][5]16]
Max. Solubility of

) 779.1 8.8 91.2 [71[8]
CuinAg (a)
Max. Solubility of
) 779.1 92.1 7.9 [8119]
Agin Cu (B)
Solubility at
] 700 ~4.0 ~96.0 [10]
700°C (Cu in Ag)
Solubility at
) 700 ~95.0 ~5.0 [10]

700°C (Agin Cu)
Solubility at

500 ~2.0 ~98.0 [11]

500°C (Cu in Ag)

Experimental Protocols for Phase Diagram
Determination

The determination of a phase diagram like that of Ag-Cu is accomplished through various
experimental techniques that measure phase transitions as a function of temperature.|[3]

1. Thermal Analysis (Differential Scanning Calorimetry - DSC / Differential Thermal Analysis -
DTA)

e Principle: This is one of the most common methods.[12] It involves heating or cooling a small
sample of a specific alloy composition at a controlled rate and measuring the heat flow
(DSC) or temperature difference (DTA) between the sample and an inert reference. Phase
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transformations (like melting or solidification) are accompanied by the absorption or release
of heat, which appears as peaks or shifts in the thermal curve.

o Methodology:

o A series of alloys with varying compositions across the entire range (e.g., in 5 wt. %
increments) are prepared from high-purity silver and copper.

o Asmall, known mass of each alloy is placed in a crucible (e.g., alumina or graphite) within
the DSC/DTA instrument.

o The sample is heated to a temperature well above the liquidus line to ensure it is fully
molten and homogenized.

o The sample is then cooled at a constant, slow rate (e.g., 5-10 °C/min).
o The temperature is recorded as a function of time or heat flow.

o The onset temperatures of thermal events (peaks) on the cooling curve correspond to the
liquidus and solidus (or eutectic) temperatures for that specific composition.

o Plotting these transition temperatures against their respective compositions generates the
phase diagram boundaries.[13] A temperature "halt" or plateau during cooling indicates the
eutectic reaction.[12]

2. Metallography and Microscopy

» Principle: This technique involves examining the microstructure of alloys that have been
heat-treated and quenched to preserve their high-temperature phase structure.

o Methodology:

o Samples of various compositions are heated to specific temperatures within different
phase regions of the diagram.

o They are held at that temperature long enough to reach equilibrium (annealing).
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o The samples are then rapidly quenched in a medium like water or brine to "freeze" the
microstructure.

o The quenched samples are sectioned, ground, polished, and etched with a suitable
chemical reagent to reveal the grain boundaries and different phases.

o The microstructure is then analyzed using optical microscopy or Scanning Electron
Microscopy (SEM). The number, morphology, and relative amounts of the phases present
are identified. For example, a sample quenched from the L+a region will show solid
primary a dendrites surrounded by what was the liquid phase.

o This process is repeated for numerous compositions and temperatures to map out the
phase boundaries.

. X-Ray Diffraction (XRD)

Principle: XRD is used to identify the crystal structures of the phases present in an alloy at
different temperatures. It can also be used to determine the lattice parameters of the solid
solutions, which can be correlated with composition to determine the solvus lines.

Methodology:

o Similar to metallography, alloy samples are prepared, annealed at various temperatures,
and quenched.

o The samples are analyzed using an X-ray diffractometer at room temperature.

o The resulting diffraction pattern shows peaks corresponding to the crystallographic planes
of the phases present (e.g., a-Ag and 3-Cu).

o By analyzing samples quenched from just inside and just outside a phase boundary, the
location of the boundary can be determined.

o For determining solvus lines, the precise shift in the diffraction peak positions for the a and
B phases can be measured. This shift is related to the change in the lattice parameter due
to the dissolved solute atoms, which can be calibrated to find the solute concentration at
the annealing temperature.
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Logical Relationships in the Ag-Cu System

The cooling of a liquid Ag-Cu alloy follows distinct pathways depending on its composition
relative to the eutectic point. The following diagram illustrates these logical sequences of phase

transformations.
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Caption: Logical workflow of phase transformations during cooling of Ag-Cu alloys.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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